molecular formula C16H16N2O6 B5777421 N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide

Cat. No. B5777421
M. Wt: 332.31 g/mol
InChI Key: LZWACLHXGGJBCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide, also known as DMPEA-NBOMe, is a synthetic compound that belongs to the family of phenethylamines. It is a potent hallucinogenic drug that has gained popularity in recent years due to its mind-altering effects. Despite its recreational use, DMPEA-NBOMe has shown promise in scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide acts as a partial agonist at the serotonin 2A receptor, which leads to the activation of downstream signaling pathways. This results in the modulation of neurotransmitter release and the regulation of neuronal excitability. The exact mechanism of action of this compound is still under investigation, but it is believed to involve the modulation of glutamate and dopamine signaling.
Biochemical and Physiological Effects
This compound has been shown to induce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to alter brain activity, leading to changes in perception, mood, and cognition. These effects are believed to be mediated by the activation of the serotonin 2A receptor and the modulation of neurotransmitter release.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide has several advantages for use in scientific research, including its high potency and selectivity for the serotonin 2A receptor. It also has a relatively long half-life, which allows for extended periods of experimentation. However, this compound is a highly potent hallucinogen and must be used with caution in laboratory settings. Its effects on human subjects can be unpredictable and potentially dangerous.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide. One area of interest is the development of novel therapeutic agents that target the serotonin 2A receptor. This compound may also be used to study the neural mechanisms underlying psychiatric disorders, such as schizophrenia and depression. Additionally, further research is needed to better understand the long-term effects of this compound on brain function and behavior.

Synthesis Methods

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide is synthesized through a multi-step process that involves the reaction of 3,5-dimethoxyphenethylamine with 4-methoxy-3-nitrobenzoyl chloride. The resulting product is then purified and characterized through various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide has been used in scientific research to study its effects on the brain and behavior. It has been shown to interact with the serotonin 2A receptor, which is involved in the regulation of mood, perception, and cognition. This compound has also been used to study the neural mechanisms underlying the development of hallucinations and altered states of consciousness.

properties

IUPAC Name

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2O6/c1-22-12-7-11(8-13(9-12)23-2)17-16(19)10-4-5-15(24-3)14(6-10)18(20)21/h4-9H,1-3H3,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LZWACLHXGGJBCF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)OC)OC)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.